![molecular formula C9H16ClNO3 B6243769 2-amino-7-oxaspiro[3.5]nonane-2-carboxylic acid hydrochloride CAS No. 2408974-44-5](/img/no-structure.png)
2-amino-7-oxaspiro[3.5]nonane-2-carboxylic acid hydrochloride
Overview
Description
2-Amino-7-oxaspiro[3.5]nonane-2-carboxylic acid hydrochloride (AOSCAH) is a synthetic organic compound with a molecular formula of C7H13NO4•HCl. It is a white crystalline solid that is soluble in water and has a melting point of 153-156°C. AOSCAH is a versatile and useful compound for laboratory experiments due to its high solubility and low toxicity.
Mechanism of Action
The mechanism of action of 2-amino-7-oxaspiro[3.5]nonane-2-carboxylic acid hydrochloride is not fully understood. It is believed to act as an inhibitor of enzymes by binding to the active site of the enzyme and preventing substrate binding. Additionally, it has been shown to act as an electron transfer agent in some electrochemical reactions.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that it can inhibit the activity of enzymes involved in various metabolic pathways. Additionally, it has been shown to have anti-inflammatory and anti-cancer activities in animal models.
Advantages and Limitations for Lab Experiments
2-amino-7-oxaspiro[3.5]nonane-2-carboxylic acid hydrochloride has several advantages for use in laboratory experiments. It is a relatively inexpensive and widely available compound, and it has a high solubility in water. Additionally, it has low toxicity, making it safe to use in experiments. However, it is not very stable, and it can react with other compounds in the presence of heat or light.
Future Directions
2-amino-7-oxaspiro[3.5]nonane-2-carboxylic acid hydrochloride has a wide range of potential applications in scientific research. It could be used as a reagent in organic synthesis reactions, as a catalyst in electrochemical reactions, or as an inhibitor of enzymes. Additionally, further research could be conducted on its biochemical and physiological effects. Other potential future directions include the use of this compound in drug design and development, as well as the use of this compound as a starting material for the synthesis of other compounds.
Synthesis Methods
2-amino-7-oxaspiro[3.5]nonane-2-carboxylic acid hydrochloride can be synthesized by a process called condensation, which involves the reaction of an amine and an aldehyde in the presence of an acid catalyst. The reaction proceeds by the formation of a Schiff base intermediate, which is then hydrolyzed to form the desired product. The reaction can be carried out in aqueous or organic solvents, and the product can be isolated by crystallization or filtration.
Scientific Research Applications
2-amino-7-oxaspiro[3.5]nonane-2-carboxylic acid hydrochloride has a wide range of applications in scientific research. It has been used as a reagent for the synthesis of other compounds, such as amides, esters, and heterocycles. It has also been used as a catalyst in organic reactions, and as an inhibitor of enzymes. Additionally, it has been used as a ligand in coordination chemistry and as an electron transfer agent in electrochemistry.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-7-oxaspiro[3.5]nonane-2-carboxylic acid hydrochloride involves the reaction of a spirocyclic lactone with an amine in the presence of a reducing agent to form the desired compound.", "Starting Materials": [ "Spirocyclic lactone", "Amine", "Reducing agent", "Hydrochloric acid" ], "Reaction": [ "The spirocyclic lactone is dissolved in a suitable solvent and the amine is added to the solution.", "The reducing agent is then added to the mixture and the reaction is allowed to proceed at a suitable temperature and for a suitable time.", "The resulting product is then isolated and purified by standard techniques.", "The purified product is then treated with hydrochloric acid to form the hydrochloride salt of the desired compound." ] } | |
CAS RN |
2408974-44-5 |
Molecular Formula |
C9H16ClNO3 |
Molecular Weight |
221.7 |
Purity |
95 |
Origin of Product |
United States |
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